Cas no 17540-18-0 (Cyclohexanol, 2-phenyl-, (1S,2S)-)

• Product Name: Cyclohexanol, 2-phenyl-, (1S,2S)-
• CAS No: 17540-18-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1361780
• PubChem ID: 10942990
• Update Time: 2025-04-20

Cyclohexanol, 2-phenyl-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-phenyl-, (1S,2S)-
• (+/-)-cis-2-phenylcyclohexanol
• (1R*,2R*)-2-phenylcyclohexanol
• 3W9F34ICF3
• 2-Phenylcyclohexanol, cis-
• 16201-63-1
• 17540-18-0
• (A+/-)-cis-2-phenyl-cyclohexanol
• Cyclohexanol, 2-phenyl-, (1R,2R)-rel-
• (1S,2S)-2-Phenylcyclohexanol
• SCHEMBL8746667
• Cyclohexanol, 2-phenyl-, (S,S)-(+)-
• cis-2-phenylcyclohexanol
• (1R,2R)-rel-2-Phenylcyclohexanol
• H78D7XBJ6D
• NSC-245088
• UNII-H78D7XBJ6D
• Cyclohexanol, 2-phenyl-, (1S-cis)-
• UNII-3W9F34ICF3
• cis-(1S,2S)-2-Phenylcyclohexanol
• CIS-2-PHENYL-1-CYCLOHEXANOL
• CYCLOHEXANOL, 2-PHENYL-, CIS-
• (1S,2S)-2-phenylcyclohexan-1-ol
• DTXSID101034093
• NSC 245088
• 2-Phenylcyclohexanol, (1S,2S)-
• (S,S)-2-Phenylcyclohexanol

• Inchi： 1S/C12H16O/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-3,6-7,11-13H,4-5,8-9H2/t11-,12-/m0/s1
• InChI Key： AAIBYZBZXNWTPP-RYUDHWBXSA-N
• SMILES： O[C@H]1CCCC[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.051
• Boiling Point: 278.5°Cat760mmHg
• Flash Point: 113.3°C
• PSA: 20.23